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Ferro Molybdenum in Sintered Steel: A
Comparative Guide to Mechanical Properties
For researchers, scientists, and materials development professionals, this guide provides an

objective comparison of the mechanical properties of sintered steel enhanced with Ferro
Molybdenum (FeMo) additions against other alloying alternatives. The information is

supported by experimental data from various studies to aid in material selection and

development.

The addition of Ferro Molybdenum as an alloying element in powder metallurgy (PM) of steel

significantly influences its final mechanical properties. Molybdenum is recognized for its ability

to provide solid solution strengthening and enhance the hardenability of steel, leading to

notable improvements in hardness, tensile strength, and wear resistance.[1][2][3] This guide

synthesizes data from multiple studies to present a clear comparison of these properties.

Comparative Analysis of Mechanical Properties
The inclusion of Ferro Molybdenum generally leads to an increase in the density and

microhardness of sintered steel.[1][4] Studies have shown that as the percentage of

molybdenum increases, so do the tensile strength and hardness, although a plateau in

hardness improvement may be reached beyond a certain concentration, such as 1.5 wt%.[2]
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s.[1][4]
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[2]
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the purity of

the sintering
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[6]

Cr-Mo vs. Fe-

C and Fe-Cu-

C
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-
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The evaluation of mechanical properties of sintered steel with Ferro Molybdenum addition

typically follows a standardized powder metallurgy process. The methodologies detailed below

are a synthesis of protocols described in the cited research.

Powder Preparation and Compaction
Material Composition: The base powder is typically a low alloy steel powder, such as

distaloy, or plain iron powder.[1][7] To this, various weight percentages of Ferro
Molybdenum are added. Other alloying elements like copper (Cu), graphite (C), and

masteralloys containing Manganese (Mn) and Silicon (Si) can also be included for

comparative studies.[2][9]

Mixing: The constituent powders are homogenized in a mixer (e.g., Turbula mixer) for a

specified duration, typically around 15 minutes, to ensure a uniform distribution of alloying

elements.[6] A lubricant, such as zinc stearate, is often added to improve compressibility.[3]

Compaction: The homogenized powder mixture is then compacted into green specimens

using a uniaxial press. Compaction pressures can range from 500 MPa to 800 MPa.[1][2]

The compaction can be performed at room temperature or elevated temperatures (warm

compaction).[1][2]

Sintering Process
Atmosphere: The green compacts are sintered in a controlled atmosphere to prevent

oxidation. Common atmospheres include a mixture of nitrogen and hydrogen (e.g., 90% N2 -

10% H2 or N2-20%H2) or an inert gas like Argon.[2][6][7] The purity of the sintering

atmosphere is crucial, especially for steels containing elements with high oxygen affinity like

chromium.[6]

Temperature and Time: Sintering temperatures typically range from 1120°C to 1400°C, with

a holding time of 30 to 60 minutes.[1][2][9] The specific temperature profile, including heating

and cooling rates, significantly impacts the final microstructure and properties.

Post-Sintering Treatments: In some cases, the sintered parts undergo further treatments like

forging at the sintering temperature (sinter-forging) or heat treatments such as quenching (in

water or oil) and tempering to further enhance mechanical properties.[2]
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Mechanical Property Evaluation
Density and Porosity: The density of the sintered samples is measured, often using the

Archimedes principle. Porosity is a key characteristic of PM parts and influences their

mechanical behavior.

Hardness Testing: Microhardness and apparent hardness are measured using standard

hardness testers (e.g., Vickers, Rockwell).[1][10]

Tensile Testing: Tensile tests are performed to determine the ultimate tensile strength, yield

strength, and elongation of the material.[2][9]

Impact Toughness: Charpy impact tests are conducted to evaluate the material's toughness

and resistance to fracture.[1][7]

Wear Resistance: Sliding wear resistance is assessed using pin-on-disc or other tribological

testing setups to measure the wear rate and coefficient of friction.[5]

Microstructural Analysis: The microstructure of the sintered and heat-treated samples is

examined using optical microscopy and scanning electron microscopy (SEM) to observe the

phases present, grain size, and distribution of alloying elements.[1][6]

Experimental Workflow
The following diagram illustrates the typical experimental workflow for evaluating the

mechanical properties of sintered steel with Ferro Molybdenum addition.
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Caption: Experimental workflow for sintered steel property evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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